Cas no 1165936-03-7 ((2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester)

• Product Name: (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester
• CAS No: 1165936-03-7
• MF: C₁₃H₁₈BFO₂
• MW: 236.090227603912
• MDL: MFCD18779806
• CID: 4553699
• PubChem ID: 69672435
• Update Time: 2025-11-02

(2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methylbenzeneboronic acid pinacol ester
• 2-Fluoro-4-methylphenylboronic acid pinacol ester
• 2-(2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (2-FLUORO-4-METHYLPHENYL)BORONIC ACID PINACOL ESTER
• BBL103977
• STL557787
• 2-(2-Fluoro-4-methyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-181143
• EN300-1073575
• MFCD18779806
• MKWDECBHRFNFGY-UHFFFAOYSA-N
• AKOS017549739
• CS-0153340
• Z1336747678
• 1165936-03-7
• AS-43402
• SCHEMBL6120636
• (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester

• MDL： MFCD18779806
• Inchi： 1S/C13H18BFO2/c1-9-6-7-10(11(15)8-9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： MKWDECBHRFNFGY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 236.1383881g/mol
• Monoisotopic Mass: 236.1383881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Melting Point: 58-60℃

Additional information on (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester

Recent Advances in the Application of (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester (CAS: 1165936-03-7) in Chemical Biology and Pharmaceutical Research

The compound (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester (CAS: 1165936-03-7) has emerged as a pivotal intermediate in modern chemical biology and pharmaceutical research. This boronic ester derivative plays a crucial role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing biaryl scaffolds in drug discovery. Recent studies highlight its utility in the synthesis of novel kinase inhibitors and its potential as a versatile building block for targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in generating fluorinated biphenyl derivatives, which showed enhanced metabolic stability compared to their non-fluorinated counterparts. The research team utilized 1165936-03-7 as a key intermediate in developing a new class of BTK inhibitors with improved pharmacokinetic profiles. The fluorine substitution at the ortho position was found to significantly influence the binding affinity to target proteins while maintaining favorable physicochemical properties.

In the field of cancer therapeutics, (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester has been incorporated into PROTAC (PROteolysis TArgeting Chimera) molecules. A recent Nature Chemical Biology publication (2024) described its use in creating selective estrogen receptor degraders, where the boronic ester moiety served dual purposes: as a linker component and as a functional group enabling subsequent bioconjugation. This innovative approach demonstrated superior tissue specificity in preclinical models compared to traditional small molecule inhibitors.

The compound's stability under physiological conditions has also made it attractive for diagnostic applications. Researchers at MIT reported (2023, ACS Sensors) on its incorporation into fluorescent probes for detecting reactive oxygen species in live cells. The pinacol ester group provided the necessary protection for the boronic acid functionality during cellular uptake, while allowing for specific activation in the presence of oxidative stress markers.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have enabled more efficient large-scale production of 1165936-03-7. A 2024 Organic Process Research & Development paper detailed an optimized protocol that reduces palladium catalyst loading by 70% while maintaining excellent yields (>85%). This development addresses previous challenges associated with the compound's commercial availability and cost-effectiveness for industrial-scale applications.

Looking forward, the unique properties of (2-Fluoro-4-methylphenyl)boronic Acid Pinacol Ester position it as a promising candidate for emerging areas such as covalent inhibitor design and bioorthogonal chemistry. Ongoing clinical trials featuring compounds derived from this intermediate suggest its growing importance in next-generation therapeutics. However, researchers note that further investigation is needed to fully explore its potential in addressing current limitations of boron-containing drugs, particularly regarding their metabolic fate and long-term safety profiles.